Cas no 50597-60-9 (Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-)
50597-60-9 structure
Product Name:Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-
CAS No:50597-60-9
MF:C9H9ClO4
MW:216.618362188339
MDL:MFCD24714387
CID:1572568
PubChem ID:21498563
Update Time:2025-04-21
Benzoyl chloride, 4-hydroxy-3,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-
- 4-Hydroxy-3,5-dimethoxybenzoyl chloride
- 3,5-dimethoxy-4-hydroxybenzoic acid chloride
- 4-hydroxy-3,5-dimethoxybenzoyl chlo-ride
- LS-11823
- SCHEMBL11789059
- 50597-60-9
- AKOS037629314
- ALBB-032117
-
- MDL: MFCD24714387
- Inchi: 1S/C9H9ClO4/c1-13-6-3-5(9(10)12)4-7(14-2)8(6)11/h3-4,11H,1-2H3
- InChI Key: KQMFVBABPYFGIG-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C(=C(C=1)OC)O)OC)=O
Computed Properties
- Exact Mass: 216.01897
- Monoisotopic Mass: 216.0189365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzoyl chloride, 4-hydroxy-3,5-dimethoxy- Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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